Cas no 1804352-16-6 (Ethyl 5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1804352-16-6
• MF: C₁₁H₈F₆INO₃
• MW: 443.081016540527
• CID: 4837900
• Update Time: 2025-05-20

Ethyl 5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H8F6INO3/c1-2-21-7(20)3-5-8(10(12,13)14)6(18)4-19-9(5)22-11(15,16)17/h4H,2-3H2,1H3
• InChI Key： CMIRVBNFEKNSHS-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(CC(=O)OCC)=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 4.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate

Research Brief on Ethyl 5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate (CAS: 1804352-16-6)

Ethyl 5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate (CAS: 1804352-16-6) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethoxy and trifluoromethyl substituents, exhibits unique physicochemical properties that make it a promising candidate for the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural characterization, and potential biological applications, particularly in the context of targeting specific enzyme systems and receptor interactions.

The synthesis of Ethyl 5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate involves a multi-step process that includes halogenation, trifluoromethylation, and esterification reactions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more extensive pharmacological evaluations. The presence of the iodine atom at the 5-position of the pyridine ring offers a versatile handle for further functionalization via cross-coupling reactions, which is a key feature exploited in structure-activity relationship (SAR) studies.

In terms of biological activity, preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinase enzymes, which are implicated in various disease pathways, including cancer and inflammatory disorders. The trifluoromethoxy and trifluoromethyl groups are known to enhance the metabolic stability and bioavailability of drug candidates, making this compound a valuable scaffold for further optimization. Researchers have also explored its potential as a precursor for the development of radiolabeled probes for imaging applications, leveraging the iodine moiety for isotopic substitution.

Recent publications have highlighted the crystal structure and conformational analysis of Ethyl 5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate, providing insights into its molecular geometry and intermolecular interactions. These structural studies are critical for understanding the compound's binding affinity and selectivity toward biological targets. Additionally, computational modeling and docking studies have been employed to predict its interactions with potential protein targets, further guiding the design of derivatives with improved pharmacological profiles.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, toxicity, and off-target effects need to be addressed through systematic medicinal chemistry optimization. Future research directions may include the synthesis of analogs with modified ester groups or alternative halogen substitutions to enhance their drug-like properties. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into preclinical and clinical applications.

In conclusion, Ethyl 5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique structural features and versatile reactivity make it a valuable tool for exploring new chemical space and developing next-generation therapeutics. Continued research into its biological mechanisms and therapeutic potential will undoubtedly contribute to advancements in the field of chemical biology and pharmaceutical sciences.